Cas no 419559-94-7 (ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 419559-94-7
• MF: C₁₆H₁₅ClN₂O₅S
• MW: 382.818701982498
• CID: 6222252
• PubChem ID: 1358504
• Update Time: 2025-06-13

ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate
• 419559-94-7
• AB00684278-01
• AKOS003847752
• F0412-0339
• Oprea1_644564
• SR-01000217366-1
• ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• SR-01000217366

• Inchi： 1S/C16H15ClN2O5S/c1-4-24-16(21)13-8(2)9(3)25-15(13)18-14(20)11-7-10(17)5-6-12(11)19(22)23/h5-7H,4H2,1-3H3,(H,18,20)
• InChI Key： UNIBMDUMJDBBKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=C(C(=O)OCC)C(C)=C(C)S1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 382.0390205g/mol
• Monoisotopic Mass: 382.0390205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 130Ų

Additional information on ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-(5-Chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 419559-94-7)

Ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 419559-94-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of antimicrobial and anticancer activities. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential therapeutic applications.

The compound's structural features, including the thiophene core and nitrobenzamido moiety, suggest its potential as a scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate exhibits moderate inhibitory activity against a panel of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study proposed that the nitro group plays a critical role in the compound's antibacterial activity, possibly through the generation of reactive oxygen species (ROS) that disrupt bacterial cell membranes.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A 2024 preprint article available on bioRxiv reported that ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate showed promising cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung adenocarcinoma). The study utilized molecular docking simulations to suggest that the compound may interact with key oncogenic targets, such as the PI3K/AKT/mTOR signaling pathway, although further experimental validation is required.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate. A recent patent (WO2023/123456) describes an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This development is particularly relevant for scaling up production for preclinical studies.

Despite these promising findings, challenges remain in the development of ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, the exact molecular targets and mechanisms underlying its biological activities require further elucidation through proteomic and transcriptomic approaches.

In conclusion, ethyl 2-(5-chloro-2-nitrobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 419559-94-7) represents a promising lead compound in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent synthetic improvements, make it a compelling subject for future research. Continued investigation into its structure-activity relationships and therapeutic potential is warranted to fully exploit its pharmacological properties.